Cas no 63762-80-1 (2-Fluoro-5-methyl-4-nitro-phenol)
63762-80-1 structure
Product Name:2-Fluoro-5-methyl-4-nitro-phenol
CAS No:63762-80-1
MF:C7H6FNO3
MW:171.125845432281
CID:1092291
PubChem ID:22414640
Update Time:2025-04-20
2-Fluoro-5-methyl-4-nitro-phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-5-methyl-4-nitrophenol
- DTXSID201304164
- F88248
- SCHEMBL3621333
- EN300-140907
- 63762-80-1
- 2-nitro-4-fluoro-5-hydroxy-toluene
- SPJZXYAUBGEMBX-UHFFFAOYSA-N
- 2-Fluoro-4-nitro-5-methylphenol
- DB-330336
- Phenol, 2-fluoro-5-methyl-4-nitro-
- 2-Fluoro-5-methyl-4-nitro-phenol
-
- Inchi: 1S/C7H6FNO3/c1-4-2-7(10)5(8)3-6(4)9(11)12/h2-3,10H,1H3
- InChI Key: SPJZXYAUBGEMBX-UHFFFAOYSA-N
- SMILES: FC1C(=CC(C)=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 171.03318
- Monoisotopic Mass: 171.03317122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
2-Fluoro-5-methyl-4-nitro-phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145937-1g |
2-Fluoro-5-methyl-4-nitrophenol |
63762-80-1 | 95% | 1g |
$354.24 | 2023-09-01 | |
| TRC | F600493-10mg |
2-Fluoro-5-methyl-4-nitro-phenol |
63762-80-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F600493-50mg |
2-Fluoro-5-methyl-4-nitro-phenol |
63762-80-1 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | F600493-100mg |
2-Fluoro-5-methyl-4-nitro-phenol |
63762-80-1 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-140907-0.05g |
2-fluoro-5-methyl-4-nitrophenol |
63762-80-1 | 95% | 0.05g |
$101.0 | 2023-02-15 | |
| Enamine | EN300-140907-0.1g |
2-fluoro-5-methyl-4-nitrophenol |
63762-80-1 | 95% | 0.1g |
$152.0 | 2023-02-15 | |
| Enamine | EN300-140907-0.25g |
2-fluoro-5-methyl-4-nitrophenol |
63762-80-1 | 95% | 0.25g |
$216.0 | 2023-02-15 | |
| Enamine | EN300-140907-0.5g |
2-fluoro-5-methyl-4-nitrophenol |
63762-80-1 | 95% | 0.5g |
$407.0 | 2023-02-15 | |
| Enamine | EN300-140907-1.0g |
2-fluoro-5-methyl-4-nitrophenol |
63762-80-1 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-140907-2.5g |
2-fluoro-5-methyl-4-nitrophenol |
63762-80-1 | 95% | 2.5g |
$1034.0 | 2023-02-15 |
2-Fluoro-5-methyl-4-nitro-phenol Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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